Tert-butyl 3-[4-(3-amino-1,2-oxazol-5-yl)phenyl]-3,8-diazabicyclo[3.2.1]octane-8-carboxylate

• IUPAC Name: tert-butyl 3-[4-(3-amino-1,2-oxazol-5-yl)phenyl]-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
• InChI: InChI=1S/C20H26N4O3/c1-20(2,3)26-19(25)24-15-8-9-16(24)12-23(11-15)14-6-4-13(5-7-14)17-10-18(21)22-27-17/h4-7,10,15-16H,8-9,11-12H2,1-3H3,(H2,21,22)
• InChI Key: PNRCOMQSSPVQJA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2CCC1CN(C2)C3=CC=C(C=C3)C4=CC(=NO4)N
• Molecular Formula: C20H26N4O3
• Molecular Weight: 370.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an oxazole ring, a phenyl ring, and a bicyclic octane structure. Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities.

Synthesis Analysis

While specific synthesis methods for this compound are not available, oxazole derivatives are often synthesized using various methods, including cyclodehydration and cycloaddition.

Molecular Structure Analysis

The oxazole ring in the compound is a five-membered ring containing one oxygen atom and one nitrogen atom. The bicyclic octane structure is a type of cycloalkane that consists of two interconnected rings.

Chemical Reactions Analysis

Oxazole derivatives are known to participate in a variety of chemical reactions, often serving as intermediates in the synthesis of new chemical entities.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. For example, oxazoles are typically stable and have a boiling point of 69 °C.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. Oxazole derivatives have been found to exhibit a wide range of biological activities, including antimicrobial, anticancer, anti-inflammatory, and antidiabetic effects.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific structure and use. It’s always important to handle chemical compounds with care and to follow appropriate safety protocols.

Future Directions

Oxazole derivatives continue to attract attention due to their wide range of biological activities and potential applications in medicinal chemistry. Future research may focus on synthesizing new oxazole derivatives and exploring their therapeutic potentials.